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Compound of Interest

(E)-4-(dimethylamino)but-3-en-2-
Compound Name:
one

Cat. No.: B116759

An In-depth Technical Guide to the Safety and Handling of (E)-4-(dimethylamino)but-3-en-2-
one

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (E)-4-
(dimethylamino)but-3-en-2-one, a chemical intermediate used in various synthetic
applications. Adherence to these guidelines is critical to ensure personnel safety and maintain
laboratory integrity.

Compound Identification and Properties

(E)-4-(dimethylamino)but-3-en-2-one is an organic compound with the CAS number 1190-91-
6.[1][2][3] It is essential to be familiar with its physical and chemical properties to handle it
safely.

Physical and Chemical Data

The key physical and chemical properties of (E)-4-(dimethylamino)but-3-en-2-one are
summarized below.
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Property Value Source
IUPAC Name 4-(dimethylamino)but-3-en-2- (3]
one

CAS Number 1190-91-6 [1][21[3]
Molecular Formula CeH11NO [1]
Molecular Weight 113.16 g/mol [1]
Physical State Liquid [3]
Boiling Point 131to 133°C [3]
Relative Density 0.9734 [3]

Hazard Identification and Classification

This chemical is classified as hazardous.[4] The following GHS classification is based on

available safety data sheets for the compound and its close structural analogs.

GHS Hazard Summary

Category Information
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

Hazard Statements

H315: Causes skin irritation.[4][5] H319: Causes
serious eye irritation.[4][5] H335: May cause

respiratory irritation.[5]

Precautionary Statements

Prevention: P261, P264, P280[5][6][7]
Response: P304+P340, P305+P351+P338,
P332+P313[4][6][8] Storage: P403+P233,
P405[6][7] Disposal: P501[6][8]

Safe Handling and Experimental Workflow
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Proper handling procedures are paramount to minimize exposure risk. This involves a
systematic workflow from preparation to disposal.

General Handling Precautions

o Ventilation: Always handle this compound in a well-ventilated area, preferably within a
chemical fume hood.[4]

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[4]
e Avoid Inhalation: Do not breathe mists or vapors.[4]
« Ignition Sources: Keep away from heat and sources of ignition.[8]

o Hygiene: Wash hands thoroughly after handling. Contaminated work clothing should not be
allowed out of the workplace.[4][8]

Recommended Storage

Store in a cool, dry, and well-ventilated place.[4] Keep the container tightly closed and store
locked up.[4][7]

Safe Handling Workflow Diagram

The following diagram outlines the standard workflow for safely handling (E)-4-
(dimethylamino)but-3-en-2-one in a laboratory setting.
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Caption: Logical workflow for handling (E)-4-(dimethylamino)but-3-en-2-one.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling this substance.
o Eye Protection: Wear chemical safety goggles or a face shield.[8]

o Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber). Wear a lab coat or
other protective clothing to prevent skin exposure.[8]

» Respiratory Protection: If working outside a fume hood or if vapors/mists are generated, use
a NIOSH-approved respirator with an appropriate cartridge.

First Aid and Emergency Response

In case of accidental exposure, follow these first aid measures immediately.

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes.[4] Remove
contact lenses if present and easy to do. Continue rinsing and seek immediate medical
attention.[4]

o Skin Contact: Remove contaminated clothing immediately.[8] Wash the affected area with
plenty of soap and water.[4] If skin irritation occurs, get medical advice.[8]

¢ Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[4] If the person feels unwell, call a poison center or doctor.[4]

¢ Ingestion: Rinse mouth with water. Do NOT induce vomiting.[8][9] Seek immediate medical
attention.

Emergency Response Protocol Diagram

This diagram illustrates the decision-making process for responding to an exposure event.
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Caption: First aid response protocol for different exposure routes.
Fire Fighting and Disposal
+ Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

+ Fire Fighting Procedures: As in any fire, wear a self-contained breathing apparatus (SCBA)
with a full face-piece operated in pressure-demand mode.[4]

» Disposal: Dispose of contents and container in accordance with all local, state, and federal
regulations.[4] Do not let the chemical enter drains.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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